Cas no 299935-15-2 (1,3-Dimethyl-5-{(2-piperazin-1-ylethyl)aminomethylene}pyrimidine-2,4,6(1H,3H,5H)-trione)

• Product Name: 1,3-Dimethyl-5-{(2-piperazin-1-ylethyl)aminomethylene}pyrimidine-2,4,6(1H,3H,5H)-trione
• CAS No: 299935-15-2
• MF: C₁₃H₂₁N₅O₃
• MW: 295.337542295456
• MDL: MFCD01559775
• CID: 3069912
• PubChem ID: 1882809
• Update Time: 2025-05-19

1,3-Dimethyl-5-{(2-piperazin-1-ylethyl)aminomethylene}pyrimidine-2,4,6(1H,3H,5H)-trione Chemical and Physical Properties

Names and Identifiers

• <br>1,3-Dimethyl-5-(((2-(piperazin-1-yl)ethyl)amino)methylene)pyrimidine-2,4,6( 1H,3H,5H)-trione
• 1,3-DIMETHYL-5-{[(2-PIPERAZINOETHYL)AMINO]METHYLENE}-2,4,6(1H,3H,5H)-PYRIMIDINETRIONE
• HMS2352O16
• SMR000119053
• 2,4,6(1H,3H,5H)-pyrimidinetrione, 1,3-dimethyl-5-[[[2-(1-piperazinyl)ethyl]amino]methylene]-
• 299935-15-2
• ALBB-022933
• 1,3-DIMETHYL-5-[[(2-PIPERAZIN-1-YLETHYL)AMINO]METHYLENE]PYRIMIDINE-2,4,6(1H,3H,5H)-TRIONE
• AKOS000621910
• 1,3-Dimethyl-5-[(2-piperazin-1-yl-ethylamino)-methylene]-pyrimidine-2,4,6-trione
• 1,3-DIMETHYL-5-({[2-(PIPERAZIN-1-YL)ETHYL]AMINO}METHYLIDENE)-1,3-DIAZINANE-2,4,6-TRIONE
• 1,3-dimethyl-5-{[(2-piperazin-1-ylethyl)amino]methylene}pyrimidine-2,4,6(1H,3H,5H)-trione
• H33720
• 1,3-dimethyl-5-({[2-(piperazin-1-yl)ethyl]amino}methylidene)pyrimidine-2,4,6(1H,3H,5H)-trione
• STK078792
• CHEMBL1602167
• 6-hydroxy-1,3-dimethyl-5-(2-piperazin-1-ylethyliminomethyl)pyrimidine-2,4-dione
• LS-07099
• MLS000121694
• MFCD01559775
• 1,3-Dimethyl-5-{(2-piperazin-1-ylethyl)aminomethylene}pyrimidine-2,4,6(1H,3H,5H)-trione

• MDL： MFCD01559775
• Inchi： 1S/C13H21N5O3/c1-16-11(19)10(12(20)17(2)13(16)21)9-15-5-8-18-6-3-14-4-7-18/h9,14,19H,3-8H2,1-2H3/b15-9+
• InChI Key： CTTMIMBWKZEEBY-OQLLNIDSSA-N
• SMILES： OC1=C(C(N(C)C(N1C)=O)=O)/C=N/CCN1CCNCC1

Computed Properties

• Exact Mass: 295.16443955Da
• Monoisotopic Mass: 295.16443955Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 482
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.6
• Topological Polar Surface Area: 88.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidones

Additional information on 1,3-Dimethyl-5-{(2-piperazin-1-ylethyl)aminomethylene}pyrimidine-2,4,6(1H,3H,5H)-trione

Comprehensive Overview of 1,3-Dimethyl-5-{(2-piperazin-1-ylethyl)aminomethylene}pyrimidine-2,4,6(1H,3H,5H)-trione (CAS No. 299935-15-2)

1,3-Dimethyl-5-{(2-piperazin-1-ylethyl)aminomethylene}pyrimidine-2,4,6(1H,3H,5H)-trione (CAS No. 299935-15-2) is a structurally complex heterocyclic compound that has garnered significant attention in pharmaceutical and biochemical research. Its unique molecular framework, featuring a pyrimidine-2,4,6(1H,3H,5H)-trione core modified with a piperazin-1-ylethyl side chain, makes it a promising candidate for various applications, including drug discovery and enzyme inhibition studies. Researchers are particularly interested in its potential as a scaffold for designing novel therapeutics targeting neurological and metabolic disorders.

The compound's CAS No. 299935-15-2 serves as a critical identifier in chemical databases, ensuring precise tracking in regulatory and research contexts. Its 1,3-dimethyl and aminomethylene functional groups contribute to its stability and reactivity, enabling selective interactions with biological targets. Recent studies highlight its role in modulating key enzymatic pathways, aligning with the growing demand for small-molecule inhibitors in precision medicine. This aligns with trending searches on "targeted drug design" and "heterocyclic compounds in therapeutics," reflecting its relevance in modern pharmacology.

From a synthetic chemistry perspective, 1,3-Dimethyl-5-{(2-piperazin-1-ylethyl)aminomethylene}pyrimidine-2,4,6(1H,3H,5H)-trione exemplifies advancements in multi-step organic synthesis. Its preparation often involves condensation reactions and selective alkylation, topics frequently queried in academic forums. The incorporation of a piperazine moiety enhances its solubility and bioavailability, addressing common challenges in drug formulation—a hot topic in "drug delivery optimization" discussions. Analytical techniques like NMR and HPLC are essential for characterizing its purity, a subject of interest for quality control professionals.

The compound's potential applications extend to central nervous system (CNS) research, where its structural analogs are explored for neuroprotective effects. Searches for "CNS-active pyrimidine derivatives" and "piperazine-based drug candidates" underscore its interdisciplinary appeal. Additionally, its hydrogen-bonding capacity and conformational flexibility make it a valuable tool in computational chemistry, particularly in molecular docking simulations—a technique increasingly popular in virtual screening workflows.

In summary, 1,3-Dimethyl-5-{(2-piperazin-1-ylethyl)aminomethylene}pyrimidine-2,4,6(1H,3H,5H)-trione (CAS No. 299935-15-2) represents a convergence of synthetic innovation and therapeutic potential. Its multifaceted properties cater to evolving research trends, from fragment-based drug discovery to biochemical probe development, ensuring its continued prominence in scientific literature and industrial R&D pipelines.